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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)acetyl chloride

Cat. No.: B174658

In-Depth Technical Guide to 2-(Pyridin-2-
yl)acetyl chloride

For Researchers, Scientists, and Drug Development Professionals

Foreword: This technical guide provides a comprehensive overview of the material safety data
for 2-(Pyridin-2-yl)acetyl chloride (CAS No. 144659-13-2). Due to the limited availability of a
complete, formally published Material Safety Data Sheet (MSDS) for this specific compound,
this guide amalgamates available data with extrapolated information from structurally related
compounds, namely acetyl chloride and 2-acetylpyridine. All inferred data is clearly indicated.
This document is intended for use by qualified professionals in a laboratory setting.

Section 1: Chemical and Physical Properties

2-(Pyridin-2-yl)acetyl chloride is a yellowish liquid that serves as a versatile intermediate in
organic synthesis, particularly in the development of pharmaceuticals, dyes, and fragrances.[1]
Its reactivity stems from the presence of a highly electrophilic acyl chloride functional group.[1]

Table 1: Physical and Chemical Properties of 2-(Pyridin-2-yl)acetyl chloride and Related
Compounds
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2-(Pyridin-2- Acetyl Chloride (for 2-Acetylpyridine
Property . . .

yl)acetyl chloride comparison) (for comparison)
CAS Number 144659-13-2[1] 75-36-5[2] 1122-62-9[3]
Molecular Formula C7HeCINOJ1] C2H3CIO[2] C7H7NOJ3]

Molecular Weight 155.58 g/mol [1] 78.49 g/mol [2] 121.14 g/mol [3]
Yellowish liquid Colorless, fuming Viscous colorless

Appearance ) o o
(inferred)[1] liquid[2] liquid[3]

- , _ 52 °C (126 °F; 325 K)
Boiling Point Data not available 2] 188-189 °CJ3]
Density Data not available 1.104 g/mL[2] 1.08 g/mL][3]
. _ 73 °C (163 °F; 346 K)
Flash Point Data not available 4°C/39.2 °F[4] 3]
- Reacts with water Reacts violently with Soluble in ether and
Solubility

(inferred)

water[4]

acids[5]

Section 2: Hazard Identification and Toxicological

Data

Due to its corrosive nature, 2-(Pyridin-2-yl)acetyl chloride should be handled with extreme

care to avoid irritation to the skin, eyes, and respiratory system.[1] The acyl chloride functional

group is highly reactive and will react violently with water and other nucleophiles, releasing

hydrogen chloride gas.

Table 2: Toxicological Data of Related Compounds
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Compound LDso (Oral, Rat) LCso (Inhalation) Notes

Expected to be

2-(Pyridin-2-yl)acetyl ) ) corrosive and toxic
_ Data not available Data not available _ _
chloride upon inhalation or
ingestion.

Causes severe skin
Acetyl Chloride 910 mg/kg Data not available burns and eye
damage.[4]

2-Acetylpyridine Data not available Data not available

Section 3: Handling, Storage, and Personal
Protective Equipment (PPE)

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

Use non-sparking tools.[4]

Storage:

» Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed.

» Store away from incompatible materials such as water, alcohols, amines, and strong bases.

[4]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber or Viton), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic
vapors.

Section 4: Experimental Protocols
Synthesis of 2-(Pyridin-2-yl)acetyl chloride from 2-
(Pyridin-2-yl)acetic acid

This protocol is adapted from a general procedure for the synthesis of acid chlorides from
carboxylic acids using thionyl chloride.

Materials:

2-(Pyridin-2-yl)acetic acid

e Thionyl chloride (SOCI2)

e Dry dichloromethane (DCM)

o Pyridine (catalytic amount, optional)

e Round-bottom flask with a reflux condenser and a gas outlet to a scrubber (to neutralize HCI
and SOz fumes)

e Magnetic stirrer and heating mantle

Procedure:

e In a flame-dried round-bottom flask under an inert atmosphere, suspend 2-(pyridin-2-
yl)acetic acid in an excess of thionyl chloride (approximately 2-3 equivalents).

e Add a catalytic amount of pyridine (e.g., a few drops), if desired, to accelerate the reaction.
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o Heat the mixture to reflux (the boiling point of thionyl chloride is 76 °C) and stir for 2-3 hours.
The reaction progress can be monitored by the cessation of gas evolution (HCIl and SO2).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess thionyl chloride by distillation under reduced pressure.

e The resulting crude 2-(pyridin-2-yl)acetyl chloride can be used directly for the next step or
purified by vacuum distillation.

Reaction of 2-(Pyridin-2-yl)acetyl chloride with an Amine
(General Procedure for Amide Formation)

This protocol is a general method for the acylation of a primary or secondary amine.
Materials:

¢ 2-(Pyridin-2-yl)acetyl chloride

e Primary or secondary amine

o Dry aprotic solvent (e.g., dichloromethane, THF)

o Tertiary amine base (e.g., triethylamine, pyridine)

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

Procedure:

¢ In a round-bottom flask, dissolve the amine and a slight excess of the tertiary amine base
(e.g., 1.1 equivalents) in the dry aprotic solvent.

e Cool the solution to 0 °C in an ice bath.
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» Dissolve 2-(pyridin-2-yl)acetyl chloride in the same dry solvent and add it dropwise to the
cooled amine solution via a dropping funnel over 15-30 minutes.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitor by TLC).

e Upon completion, the reaction mixture can be worked up by washing with water, a dilute acid
solution (to remove excess amine and base), and then brine.

» Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0a), filter, and
concentrate under reduced pressure to obtain the crude amide product.

e The product can be further purified by recrystallization or column chromatography.
Section 5: First Aid and Emergency Procedures
First Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment (see Section 3).

» Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or earth). Do not
use combustible materials.
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o Carefully neutralize the spill with a weak base (e.g., sodium bicarbonate) if appropriate and
safe to do so.

e Collect the absorbed material into a suitable container for disposal.
» Do not allow the material to enter drains or waterways.

Section 6: Signaling Pathways and Workflow
Diagrams

Exposure to 2-(Pyridin-2-yl)acetyl chloride Immediate First Aid Actions
Ingestion »| Rinse Mouth
Eye Contact > Flush Eyes with Water (15 min) ical Attention

[ Seek Immediate Medical Attention

[
Skin Contact P Flush Skin with Water (15 min)

Inhalation »| Move to Fresh Air

Click to download full resolution via product page

Caption: First aid workflow for exposure to 2-(Pyridin-2-yl)acetyl chloride.
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Spill of 2-(Pyridin-2-yl)acetyl @

Evacuate Area & Ensure Ventilation

'

Wear Appropriate PPE

'

Contain Spill with Inert Absorbent

'

Neutralize with Weak Base (if safe)

'

Collect Absorbed Material

'

Dispose of as Hazardous Waste

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-(Pyridin-2-yl)acetyl chloride.

Disclaimer: This document is intended as a guide and does not replace a formal Material
Safety Data Sheet. All chemical handling should be performed by trained professionals in a
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controlled environment. The user is responsible for conducting a thorough risk assessment
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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